3-(benzyloxy)-N-(2-ethylphenyl)benzamide

• IUPAC Name: N-(2-ethylphenyl)-3-phenylmethoxybenzamide
• InChI: InChI=1S/C22H21NO2/c1-2-18-11-6-7-14-21(18)23-22(24)19-12-8-13-20(15-19)25-16-17-9-4-3-5-10-17/h3-15H,2,16H2,1H3,(H,23,24)
• InChI Key: SYSOGPDQHGHDQT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)OCC3=CC=CC=C3
• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol

Description

3-(benzyloxy)-N-(2-ethylphenyl)benzamide is a compound that belongs to the class of benzamides. It is a white crystalline powder that is used in various scientific research applications. This compound is synthesized through a well-defined chemical process and has a wide range of biological and physiological effects.

Mechanism of Action

The mechanism of action of 3-(benzyloxy)-N-(2-ethylphenyl)benzamide involves the inhibition of various enzymes and proteins involved in biological pathways. It inhibits the activity of histone deacetylases (HDACs) and has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the activity of acyl-CoA: cholesterol acyltransferase (ACAT) and has been shown to reduce cholesterol accumulation in cells.
Biochemical and Physiological Effects:
3-(benzyloxy)-N-(2-ethylphenyl)benzamide has various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also reduces cholesterol accumulation in cells. In addition, it has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(benzyloxy)-N-(2-ethylphenyl)benzamide in lab experiments is its specificity towards HDACs and ACAT. It is also a potent inhibitor of these enzymes, making it a useful tool for studying their function. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many future directions for the use of 3-(benzyloxy)-N-(2-ethylphenyl)benzamide in scientific research. One direction is to further investigate its potential as a drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its effects on other biological pathways and enzymes. Finally, improving its solubility in water could make it a more useful tool in lab experiments.

Synthesis Methods

The synthesis of 3-(benzyloxy)-N-(2-ethylphenyl)benzamide involves a multi-step process. The first step involves the reaction of 2-ethylphenol with benzoyl chloride to form 2-ethylbenzoyl chloride. The second step involves the reaction of 2-ethylbenzoyl chloride with sodium benzyloxide to form 3-(benzyloxy)-2-ethylbenzoyl chloride. The final step involves the reaction of 3-(benzyloxy)-2-ethylbenzoyl chloride with ammonia to form 3-(benzyloxy)-N-(2-ethylphenyl)benzamide.

Scientific Research Applications

3-(benzyloxy)-N-(2-ethylphenyl)benzamide has various scientific research applications. It is used as a chemical probe to study the function of proteins involved in various biological pathways. It is also used as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.